Cas no 1806342-74-4 ((4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol)

(4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol is a fluorinated heterocyclic compound featuring a benzo[d]oxazole core substituted with a difluoromethoxy group at the 4-position and a hydroxymethyl group at the 2-position. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. The difluoromethoxy moiety improves electron-withdrawing characteristics and resistance to oxidative degradation, while the hydroxymethyl group offers a versatile handle for further derivatization. Its applications include serving as an intermediate in the synthesis of bioactive molecules, particularly those targeting CNS disorders or antimicrobial activity. The compound's well-defined reactivity and stability under synthetic conditions make it a reliable building block for medicinal chemistry.
(4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol structure
1806342-74-4 structure
Product Name:(4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol
CAS No:1806342-74-4
MF:C9H7F2NO3
MW:215.153589487076
CID:4819490
Update Time:2025-08-05

(4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethoxy)benzo[d]oxazole-2-methanol
    • (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol
    • Inchi: 1S/C9H7F2NO3/c10-9(11)15-6-3-1-2-5-8(6)12-7(4-13)14-5/h1-3,9,13H,4H2
    • InChI Key: XRVVQODJTNNXEJ-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC2=C1N=C(CO)O2)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 218
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.5

(4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081002013-250mg
4-(Difluoromethoxy)benzo[d]oxazole-2-methanol
1806342-74-4 98%
250mg
$5,449.42 2022-03-31
Alichem
A081002013-500mg
4-(Difluoromethoxy)benzo[d]oxazole-2-methanol
1806342-74-4 98%
500mg
$8,149.94 2022-03-31
Alichem
A081002013-1g
4-(Difluoromethoxy)benzo[d]oxazole-2-methanol
1806342-74-4 98%
1g
$13,503.35 2022-03-31

Additional information on (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol

(4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol: A Promising Compound in Pharmaceutical Research

(4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol, with the chemical identifier CAS No. 1806342-74-4, represents a novel class of organic compounds that have garnered significant attention in recent years. This compound belongs to the family of benzo[d]oxazoles, which are heterocyclic aromatic compounds characterized by a benzene ring fused with an oxazole ring. The structural features of (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol make it a valuable candidate for further exploration in pharmaceutical and medicinal chemistry. Its unique molecular framework, including the difluoromethoxy group and the hydroxyl functionality, contributes to its potential biological activities and chemical reactivity.

Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol through various methodologies. One of the most notable approaches involves the utilization of fluorine-containing reagents and electrophilic aromatic substitution reactions to introduce the difluoromethoxy group onto the benzene ring. This synthetic strategy not only enhances the yield of the target compound but also ensures the structural integrity of the benzo[d]oxazole core. The incorporation of the hydroxyl group further modulates the physicochemical properties of the molecule, such as solubility and reactivity, which are critical factors in drug development.

Studies published in 2023 have highlighted the potential of (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol in anti-inflammatory and antioxidant applications. Researchers have demonstrated that the difluoromethoxy substituent plays a pivotal role in enhancing the compound’s ability to interact with specific biological targets, such as inflammatory cytokines and oxidative stress markers. These findings suggest that the compound may serve as a scaffold for the development of new therapeutics targeting chronic inflammatory diseases and neurodegenerative disorders.

Another key area of interest is the pharmacokinetic profile of (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol. Preliminary studies indicate that the hydroxyl group and the fluorine atoms contribute to the compound’s metabolic stability and bioavailability. This is particularly important for drug candidates that require prolonged half-life and systemic activity. The fluorine-containing moieties also enhance the molecule’s ability to cross biological membranes, which is a critical factor in the efficacy of pharmaceutical agents.

Recent research has also focused on the synthetic modifications of (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol to improve its therapeutic potential. For instance, substituting the hydroxyl group with other functional groups, such as carboxyl or amino groups, has been shown to modulate the compound’s interaction with specific receptors. These modifications are often guided by computational modeling and in silico screening techniques, which allow for the prediction of molecular behavior and biological activity.

Furthermore, the environmental impact of (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol has been evaluated in recent studies. The fluorine atoms and the hydroxyl group contribute to the compound’s low volatility and reduced potential for environmental persistence. This is an important consideration for the sustainable development of pharmaceutical compounds, as it minimizes ecological risks while maintaining therapeutic efficacy.

Applications of (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol are also being explored in the field of biomaterials. The compound’s structural characteristics make it a suitable candidate for the development of biocompatible polymers and drug delivery systems. Its ability to form stable hydrogen bonds with biomolecules is particularly advantageous in the design of targeted drug delivery mechanisms.

In conclusion, (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol (with the chemical formula C8H6F2NO) is a promising compound with a wide range of potential applications. Its unique structural features, including the difluoromethoxy group and the hydroxyl functionality, make it a valuable candidate for further research in pharmaceutical and medicinal chemistry. Ongoing studies continue to uncover new insights into its biological activities and synthetic modifications, which will likely expand its utility in the development of novel therapeutics.

As the field of organic chemistry continues to evolve, the exploration of compounds like (4-(Difluoromethoxy)benzo[d]oxazol-2-yl)methanol will remain a critical area of focus. The integration of computational methods, experimental techniques, and biological assays will further enhance our understanding of this compound’s potential and guide the development of new drug candidates with improved therapeutic outcomes.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD